Cas no 956506-27-7 (1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine)

1-(Thiophen-3-ylmethyl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a thiophene methyl group at the 1-position and an amine group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The thiophene moiety enhances electron-rich properties, potentially improving binding affinity in target interactions. Its amine functionality allows for further derivatization, enabling the synthesis of diverse analogs. The compound’s stability and well-defined reactivity make it a valuable building block in medicinal chemistry and material science.

1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine structure

956506-27-7 structure

Product Name:1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine

CAS No:956506-27-7

MF:C₈H₉N₃S

MW:179.242159605026

MDL:MFCD06655671

CID:2151647

PubChem ID:4962242

Update Time:2025-10-18

1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-thiophen-3-ylmethyl-2H-pyrazol-3-ylamine
- 2-(thiophen-3-ylmethyl)pyrazol-3-amine
- 1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine
- 1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine
- ALBB-022424
- 1H-pyrazol-5-amine, 1-(3-thienylmethyl)-
- 1-(3-thienylmethyl)-1H-pyrazol-5-amine
- LS-06976
- Z89265802
- HMS1774B04
- SCHEMBL1491120
- F8881-6044
- EN300-13115
- 1-((thiophen-3-yl)methyl)-1H-pyrazol-5-amine
- DB-330539
- AKOS000118503
- WAY-652650
- 956506-27-7
- 992-884-8
- 1-(thien-3-ylmethyl)-1H-pyrazol-5-amine
- MDL： MFCD06655671
- Inchi： 1S/C8H9N3S/c9-8-1-3-10-11(8)5-7-2-4-12-6-7/h1-4,6H,5,9H2
- InChI Key： NDWSUFOXJFBUHN-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CN1C(=CC=N1)N

Computed Properties

Exact Mass: 179.05171847Da
Monoisotopic Mass: 179.05171847Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 72.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 33-35 °C
Boiling Point: 385.4±27.0 °C at 760 mmHg
Flash Point: 186.9±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(thiophen-3-ylmethyl)-1H-pyrazol-5-amine Pricemore >>

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TRC	B587928-10mg	1-(3-thienylmethyl)-1H-pyrazol-5-amine	956506-27-7		10mg	$ 50.00	2022-06-07
TRC	B587928-50mg	1-(3-thienylmethyl)-1H-pyrazol-5-amine	956506-27-7		50mg	$ 160.00	2022-06-07
TRC	B587928-100mg	1-(3-thienylmethyl)-1H-pyrazol-5-amine	956506-27-7		100mg	$ 250.00	2022-06-07
Enamine	EN300-13115-0.05g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	0.05g	$162.0	2023-05-02
Enamine	EN300-13115-0.1g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	0.1g	$241.0	2023-05-02
Enamine	EN300-13115-0.25g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	0.25g	$347.0	2023-05-02
Enamine	EN300-13115-0.5g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	0.5g	$546.0	2023-05-02
Enamine	EN300-13115-1.0g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	1g	$699.0	2023-05-02
Enamine	EN300-13115-2.5g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	2.5g	$1370.0	2023-05-02
Enamine	EN300-13115-5.0g	1-[(thiophen-3-yl)methyl]-1H-pyrazol-5-amine	956506-27-7	88%	5g	$2028.0	2023-05-02